AS1892802

• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol
• InChI: InChI=1S/C20H19N3O2/c24-14-19(17-4-2-1-3-5-17)23-20(25)22-18-8-6-15(7-9-18)16-10-12-21-13-11-16/h1-13,19,24H,14H2,(H2,22,23,25)/t19-/m1/s1
• InChIKey: WDTFYYZHMRBVHK-LJQANCHMSA-N

Standard ROCK inhibitors like fasudil and Y-27632 lack the potency, selectivity, and disease-modifying efficacy required for advanced osteoarthritis (OA) research. AS1892802 solves this gap with: - **Potency & Selectivity:** IC50 = 52 nM (human ROCK2); screened vs. 167 kinases & 63 off-targets. - **Dual Efficacy:** Analgesia ED50 = 0.15 mg/kg p.o. + cartilage protection in rodent OA models. - **Supply:** Validated analytical data. Available for immediate R&D shipment.

AS1892802: A Selective, Orally Active Rho Kinase (ROCK) Inhibitor for Osteoarthritis Pain and Cartilage Protection Research

AS1892802 [1-[(1S)-2-hydroxy-1-phenylethyl]-3-[4-(pyridin-4-yl)phenyl]urea] is a synthetic, ATP-competitive, orally bioavailable inhibitor of Rho-associated coiled-coil kinase (ROCK), with IC₅₀ values of 122 nM for human ROCK1, 52 nM for human ROCK2, and 57 nM for rat ROCK2 . It was discovered through high-throughput screening and systematic lead optimization at Astellas Pharma . Unlike first-generation ROCK inhibitors such as fasudil and Y-27632, AS1892802 combines sub-100 nM potency, a well-characterized selectivity profile across 167 kinases and 63 ion channels/receptors/enzymes, and demonstrated in vivo efficacy in multiple rodent models of osteoarthritis (OA) pain with an ED₅₀ of 0.15 mg/kg p.o. . The compound also exhibits disease-modifying properties, including prevention of cartilage damage and induction of chondrocyte differentiation .

• [1] Yoshimi E, Kumakura F, Hatori C, Hamachi E, Iwashita A, Ishii N, Terasawa T, Shimizu Y, Takeshita N. Antinociceptive effects of AS1892802, a novel Rho kinase inhibitor, in rat models of inflammatory and noninflammatory arthritis. J Pharmacol Exp Ther. 2010;334(3):955-963. doi:10.1124/jpet.110.167924 View Source
• [2] Takeshita N, Yoshimi E, Hatori C, Kumakura F, Seki N, Shimizu Y. Alleviating effects of AS1892802, a Rho kinase inhibitor, on osteoarthritic disorders in rodents. J Pharmacol Sci. 2011;115(4):481-489. doi:10.1254/jphs.10319fp View Source

Why AS1892802 Cannot Be Simply Replaced by Fasudil, Y-27632, or Standard Analgesics in Pain and OA Research

ROCK inhibitors are not interchangeable. Fasudil, though clinically approved for cerebral vasospasm, exhibits broad off-target kinase inhibition (6 of 27 kinases inhibited >50% at 20 µM) and requires doses of 5.7–10.8 mg/kg for analgesia in rodent OA models . Y-27632 is a widely used tool compound but with substantially weaker ROCK potency (Kᵢ ~140–300 nM) . Standard analgesics such as the NSAID diclofenac fail entirely in non-inflammatory arthritis pain models where AS1892802 remains effective . Furthermore, unlike AS1892802, neither fasudil, Y-27632, nor conventional analgesics have demonstrated concurrent disease-modifying cartilage protection in OA models . These pharmacological gaps mean that substituting a generic ROCK inhibitor or standard analgesic for AS1892802 risks losing the specific combination of peripheral analgesia, disease modification, sustained effect upon repeated dosing, and gastric safety that defines this compound's research utility .

• [1] Yoshimi E, Kumakura F, Hatori C, et al. Antinociceptive effects of AS1892802, a novel Rho kinase inhibitor, in rat models of inflammatory and noninflammatory arthritis. J Pharmacol Exp Ther. 2010;334(3):955-963. View Source
• [2] Boyce-Rustay JM, et al. Characterization of Fasudil in Preclinical Models of Pain. J Pain. 2010;11(10):941-949. View Source
• [3] Takeshita N, Yoshimi E, Hatori C, Kumakura F, Seki N, Shimizu Y. Alleviating effects of AS1892802, a Rho kinase inhibitor, on osteoarthritic disorders in rodents. J Pharmacol Sci. 2011;115(4):481-489. View Source
• [4] Yoshimi E, Yamamoto H, Furuichi Y, Shimizu Y, Takeshita N. Sustained analgesic effect of the Rho kinase inhibitor AS1892802 in rat models of chronic pain. J Pharmacol Sci. 2010;114(1):119-122. View Source

AS1892802 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons with Fasudil, Diclofenac, and Y-27632

In Vivo Analgesic Potency: AS1892802 Is ~38-Fold More Potent Than Fasudil in Rodent OA Pain Models

AS1892802 demonstrates substantially greater in vivo analgesic potency than the prototypical ROCK inhibitor fasudil. In the rat monoiodoacetate (MIA)-induced OA pain model, orally administered AS1892802 produced an ED₅₀ of 0.15 mg/kg . By contrast, fasudil required an ED₅₀ of 5.7 mg/kg in a sodium iodoacetate-induced OA pain model, as reported in an independent characterization study . This represents an approximately 38-fold potency difference favoring AS1892802.

Evidence Dimension	In vivo analgesic ED₅₀ in rodent OA pain models (oral administration)
Target Compound Data	ED₅₀ = 0.15 mg/kg p.o. (MIA-induced arthritis model in rats)
Comparator Or Baseline	Fasudil: ED₅₀ = 5.7 mg/kg p.o. (sodium iodoacetate-induced OA pain model in rats)
Quantified Difference	~38-fold greater potency for AS1892802 (0.15 vs. 5.7 mg/kg)
Conditions	Rat MIA-induced OA pain model; oral administration; weight-bearing deficit assay (AS1892802) and mechanical allodynia (fasudil)

Why This Matters

The 38-fold potency advantage means AS1892802 can achieve effective analgesia at substantially lower doses, reducing the risk of dose-dependent off-target effects and improving the therapeutic window in preclinical pain research.

• [1] Yoshimi E, Kumakura F, Hatori C, et al. Antinociceptive effects of AS1892802, a novel Rho kinase inhibitor, in rat models of inflammatory and noninflammatory arthritis. J Pharmacol Exp Ther. 2010;334(3):955-963. View Source
• [2] Boyce-Rustay JM, et al. Characterization of Fasudil in Preclinical Models of Pain. J Pain. 2010;11(10):941-949. View Source

Kinase Selectivity: AS1892802 Shows a Narrower Off-Target Profile Than Fasudil in Broad-Panel Screening

When screened against a panel of 167 kinases at 10 µM, AS1892802 inhibited only 10 kinases by more than 50%, and none were inhibited more potently than ROCK1 or ROCK2 . The only notable off-targets identified were PKACα (IC₅₀ = 200 nM) and PRKX (IC₅₀ = 325 nM), both with >3.8-fold selectivity window over hROCK2 . In contrast, fasudil at 20 µM inhibited 6 of 27 kinases (including ROCK2) by more than 50% in a published panel , indicating a broader off-target footprint despite a smaller panel size. AS1892802 was also tested against 63 ion channels, receptors, and enzymes at 10 µM with no significant inhibition reported .

Evidence Dimension	Kinase selectivity profile (number of kinases inhibited >50% at screening concentration)
Target Compound Data	10 of 167 kinases inhibited >50% at 10 µM; only PKACα (IC₅₀ = 200 nM) and PRKX (IC₅₀ = 325 nM) as notable off-targets; no significant hit in 63-target panel
Comparator Or Baseline	Fasudil: 6 of 27 kinases inhibited >50% at 20 µM (Davies et al., 2000, cited in Yoshimi et al. 2010)
Quantified Difference	AS1892802: ~6.0% hit rate at 10 µM (10/167 kinases); Fasudil: ~22.2% hit rate at 20 µM (6/27 kinases), noting different panel sizes and concentrations
Conditions	In vitro kinase inhibition assays; AS1892802 tested at 10 µM against 167 kinases; fasudil tested at 20 µM against 27 kinases

Why This Matters

A cleaner selectivity profile reduces confounding off-target pharmacology in mechanistic studies, making AS1892802 a more reliable tool for attributing biological effects specifically to ROCK inhibition.

• [1] Yoshimi E, Kumakura F, Hatori C, et al. Antinociceptive effects of AS1892802, a novel Rho kinase inhibitor, in rat models of inflammatory and noninflammatory arthritis. J Pharmacol Exp Ther. 2010;334(3):955-963. (Supplemental Table 1 for kinase panel data; see also main text for selectivity discussion.) View Source
• [2] Cayman Chemical. AS-1892802 Product Information. Item No. 14978. (Summarizes IC₅₀ data and selectivity panel results.) View Source

Efficacy in Non-Inflammatory OA Pain: AS1892802 Is Effective Where the NSAID Diclofenac Fails

A key differentiation of AS1892802 from standard-of-care analgesics was demonstrated in a direct comparison using two rat arthritis models . Orally administered AS1892802 produced significant antinociception in both the adjuvant-induced arthritis (AIA) model (inflammatory) and the monoiodoacetate-induced arthritis (MIA) model (non-inflammatory). By contrast, the NSAID diclofenac was effective only in the AIA model and failed to produce significant analgesia in the MIA model . Fasudil and tramadol were effective in both models, but AS1892802 uniquely combined this broad efficacy with the most potent ED₅₀ (0.15 mg/kg in MIA) .

Evidence Dimension	Antinociceptive efficacy in inflammatory vs. non-inflammatory arthritis models
Target Compound Data	AS1892802: effective in both AIA and MIA models; MIA ED₅₀ = 0.15 mg/kg p.o.
Comparator Or Baseline	Diclofenac: effective only in AIA model, ineffective in MIA model. Fasudil: effective in both models but with higher ED₅₀. Tramadol: effective in both models.
Quantified Difference	Diclofenac shows zero efficacy in the MIA (non-inflammatory) model vs. AS1892802 ED₅₀ = 0.15 mg/kg; AS1892802 is the only agent combining broad-spectrum efficacy with sub-mg/kg potency.
Conditions	Rat AIA (inflammatory) and MIA (non-inflammatory) models; oral administration; weight-bearing deficit as primary endpoint

Why This Matters

OA pain has both inflammatory and non-inflammatory components; AS1892802 is the only agent in this comparison that addresses both pain types at sub-mg/kg oral doses, making it uniquely suited for translational OA pain research where NSAIDs are known to provide only partial relief.

• [1] Yoshimi E, Kumakura F, Hatori C, et al. Antinociceptive effects of AS1892802, a novel Rho kinase inhibitor, in rat models of inflammatory and noninflammatory arthritis. J Pharmacol Exp Ther. 2010;334(3):955-963. View Source

Sustained Analgesia After Repeated Dosing: Analgesic Effect Persists for 7 Days Post-Treatment, a Feature Not Reported for Other ROCK Inhibitors

In a dedicated pharmacological profiling study, repeated oral dosing of AS1892802 in rat models of MIA-induced arthritis and streptozotocin-induced neuropathy produced a long-lasting and progressively more potent analgesic effect, in contrast to single dosing which yielded only short-acting, moderate analgesia . Critically, the analgesic effect was sustained for seven days after the last administration . This sustained post-treatment effect has not been reported for fasudil, Y-27632, or other ROCK inhibitors in chronic pain models. The authors concluded that peripheral ROCK plays a crucial role in chronic pain maintenance, and that AS1892802's pharmacological profile is distinct in this regard .

Evidence Dimension	Duration of analgesia after cessation of repeated dosing
Target Compound Data	AS1892802: analgesic effect sustained for 7 days after last administration following repeated dosing in rat MIA and STZ neuropathy models
Comparator Or Baseline	Fasudil: no published reports of sustained post-treatment analgesia beyond dosing period. Single-dose effects are acute and transient. (Class-level inference; no direct head-to-head study on this parameter.)
Quantified Difference	AS1892802 demonstrates a ≥7-day carryover analgesic effect vs. no sustained effect reported for other ROCK inhibitors.
Conditions	Rat MIA-induced arthritis model and streptozotocin-induced diabetic neuropathy model; repeated oral dosing regimen; analgesia assessed by weight-bearing deficit and mechanical allodynia

Why This Matters

The 7-day sustained effect implies a pharmacodynamic mechanism beyond simple target occupancy (potentially involving disease-modifying pathways), making AS1892802 a uniquely valuable tool for studying the transition from acute to sustained pain relief and the role of ROCK in chronic pain maintenance.

• [1] Yoshimi E, Yamamoto H, Furuichi Y, Shimizu Y, Takeshita N. Sustained analgesic effect of the Rho kinase inhibitor AS1892802 in rat models of chronic pain. J Pharmacol Sci. 2010;114(1):119-122. doi:10.1254/jphs.10158sc View Source

Disease-Modifying Cartilage Protection: AS1892802 Prevents Structural Joint Damage, a Property Absent from Standard Analgesics

Beyond analgesia, AS1892802 demonstrates disease-modifying activity in the MIA rat OA model. Three-week oral or intra-articular administration dose-dependently and significantly inhibited cartilage damage in the tibial plateau . In vitro, AS1892802 induced chondrocyte differentiation in a chondrogenic cell line (ATDC5) and significantly inhibited both IL-1β- and bradykinin-induced prostaglandin E₂ (PGE₂) production in a synovial cell line (HIG-82) . Standard analgesics (NSAIDs, opioids) and earlier ROCK inhibitors (fasudil, Y-27632) have not been reported to possess this dual analgesic plus cartilage-protective profile in OA models .

Evidence Dimension	Cartilage structural preservation and chondroprotective in vitro activity
Target Compound Data	AS1892802: dose-dependent inhibition of tibial plateau cartilage damage (histological scoring) after 3-week treatment; induction of chondrocyte differentiation in ATDC5 cells; inhibition of IL-1β- and bradykinin-induced PGE₂ production in HIG-82 synovial cells
Comparator Or Baseline	Diclofenac and tramadol: no published cartilage-protective activity in the MIA model. Fasudil and Y-27632: no published disease-modifying data in OA cartilage models. (Class-level inference.)
Quantified Difference	Qualitative difference: AS1892802 uniquely combines analgesia with structural disease modification; comparator analgesics provide symptom relief only.
Conditions	Rat MIA-induced OA model; 3-week oral/i.a. treatment; histological cartilage damage scoring; ATDC5 chondrogenic and HIG-82 synovial cell lines in vitro

Why This Matters

For researchers studying disease-modifying OA drugs (DMOADs) or the role of ROCK in cartilage biology, AS1892802 is currently the only ROCK inhibitor with published evidence of both pain relief and structural cartilage protection, making it an essential tool for dissecting the analgesia-versus-structure relationship in OA.

• [1] Takeshita N, Yoshimi E, Hatori C, Kumakura F, Seki N, Shimizu Y. Alleviating effects of AS1892802, a Rho kinase inhibitor, on osteoarthritic disorders in rodents. J Pharmacol Sci. 2011;115(4):481-489. View Source

Peripheral Restriction and Gastric Safety: AS1892802 Avoids CNS Penetration and NSAID-Like Gastric Toxicity

AS1892802 is characterized by minimal central nervous system (CNS) penetration, as demonstrated by its efficacy via intra-articular administration and the inability to detect significant brain concentrations . This peripheral restriction contrasts with tramadol, which acts centrally, and with fasudil, which crosses the blood-brain barrier sufficiently to be used for cerebral vasospasm . Furthermore, AS1892802 did not induce gastric irritation or abnormal behavior in rat models, a notable safety advantage over NSAIDs such as diclofenac, which carry well-established gastric toxicity risks .

Evidence Dimension	CNS penetration and gastric safety profile
Target Compound Data	AS1892802: rarely penetrates CNS; effective by intra-articular route; no gastric irritation or abnormal behavior observed in rats
Comparator Or Baseline	Tramadol: centrally acting opioid analgesic. Fasudil: crosses blood-brain barrier (clinically used for cerebral vasospasm). Diclofenac: NSAID with known gastric irritation risk. (Supporting evidence; formal CNS penetration data not compared head-to-head in a single study.)
Quantified Difference	Qualitative difference: AS1892802 is peripherally restricted, unlike tramadol and fasudil; does not cause gastric irritation, unlike diclofenac.
Conditions	Rat AIA/MIA models for gastric safety; intra-articular administration efficacy as proxy for peripheral mechanism; brain concentration assessment

Why This Matters

Peripheral restriction minimizes CNS-mediated side effects (sedation, dependence, abuse liability), while the absence of gastric irritation addresses a key limitation of NSAIDs, making AS1892802 a preferred compound for long-term preclinical pain studies requiring clean safety readouts.

• [1] Yoshimi E, Kumakura F, Hatori C, et al. Antinociceptive effects of AS1892802, a novel Rho kinase inhibitor, in rat models of inflammatory and noninflammatory arthritis. J Pharmacol Exp Ther. 2010;334(3):955-963. View Source
• [2] Fasudil clinical indication for cerebral vasospasm: Shibuya M, et al. J Neurosurg. 1992;76(4):571-577. (Referenced indirectly as evidence that fasudil has CNS access.) View Source

Highest-Value Application Scenarios for AS1892802 Based on Quantitative Differentiation Evidence

Preclinical Osteoarthritis Research Requiring Combined Analgesic and Disease-Modifying Endpoints

AS1892802 is the preferred ROCK inhibitor for rodent OA studies where both pain behavior and structural cartilage endpoints must be assessed in the same cohort. Its ED₅₀ of 0.15 mg/kg p.o. for analgesia and demonstrated dose-dependent cartilage protection in the tibial plateau after 3-week treatment enable a single-compound, single-model experimental design, reducing animal numbers and eliminating the confound of co-administering separate analgesic and chondroprotective agents. The compound's efficacy in both inflammatory (AIA) and non-inflammatory (MIA) pain models further supports its use in studies modeling the full spectrum of OA pain phenotypes .

ROCK Pathway Mechanistic Studies Requiring a Highly Selective Pharmacological Probe

For researchers seeking to attribute biological effects specifically to ROCK1/2 inhibition rather than to off-target kinases, AS1892802 offers the best-characterized selectivity profile among commercially available ROCK inhibitors. Its screening against 167 kinases and 63 ion channels/receptors/enzymes provides a publicly documented selectivity map, with only PKACα and PRKX identified as minor off-targets with >3.8-fold selectivity over the primary target . This level of characterization is superior to that available for fasudil (tested against only 27 kinases) or Y-27632, making AS1892802 the appropriate choice for high-confidence target validation studies .

Chronic Pain Studies Investigating Sustained Analgesic Mechanisms and Disease Modification

The unique pharmacological property of AS1892802—analgesia sustained for seven days after the last repeated dose —positions it as an indispensable tool for studying the transition from acute pharmacodynamic effects to sustained, potentially disease-modifying analgesia. This sustained effect has not been reported for fasudil, Y-27632, or any other ROCK inhibitor, suggesting that AS1892802 engages downstream pathways (e.g., chondrocyte differentiation, PGE₂ suppression) that produce durable changes in pain processing . Researchers investigating the molecular basis of chronic pain maintenance or evaluating ROCK as a target for disease-modifying pain therapeutics should prioritize AS1892802.

Peripheral Analgesic Development and GI-Sparing Pain Therapeutic Screening

AS1892802's demonstrated peripheral restriction (efficacy via intra-articular route, minimal CNS penetration) and absence of gastric irritation make it a leading reference compound for screening programs aimed at developing peripherally restricted, GI-sparing analgesics. It serves as a positive control for peripheral ROCK-mediated analgesia without the confounding central effects of tramadol or the gastric toxicity of diclofenac. Its rapid onset of action—as fast as tramadol and diclofenac —further validates its utility as a benchmark in analgesic onset-of-action assays.

• [1] Yoshimi E, Kumakura F, Hatori C, et al. Antinociceptive effects of AS1892802, a novel Rho kinase inhibitor, in rat models of inflammatory and noninflammatory arthritis. J Pharmacol Exp Ther. 2010;334(3):955-963. View Source
• [2] Takeshita N, Yoshimi E, Hatori C, Kumakura F, Seki N, Shimizu Y. Alleviating effects of AS1892802, a Rho kinase inhibitor, on osteoarthritic disorders in rodents. J Pharmacol Sci. 2011;115(4):481-489. View Source